4-ethoxy-3-fluoro-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-(5-hydroxy-3-thiophen-3-ylpentyl)benzenesulfonamide
• InChI: InChI=1S/C17H22FNO4S2/c1-2-23-17-4-3-15(11-16(17)18)25(21,22)19-8-5-13(6-9-20)14-7-10-24-12-14/h3-4,7,10-13,19-20H,2,5-6,8-9H2,1H3
• InChI Key: ZRFKWHGAWBXSCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCC(CCO)C2=CSC=C2)F
• Molecular Formula: C17H22FNO4S2
• Molecular Weight: 387.5 g/mol

Description

4-ethoxy-3-fluoro-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)benzenesulfonamide is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound is also known as EF5 and belongs to the class of sulfonamides. EF5 has been studied for its ability to inhibit hypoxia-inducible factor 1 (HIF-1), a transcription factor that plays a critical role in tumor growth and angiogenesis.

Scientific Research Applications

Chemopreventive Properties

Chalcones, including the compound , belong to the flavonoid family and are secondary metabolites found in plants. These molecules possess a unique structure with two aromatic rings (rings A and B) connected by a C6-C3-C6 backbone. .

Antioxidant Activity: Chalcones with hydroxy substituents exhibit antioxidant properties. These compounds scavenge free radicals, protecting cells from oxidative damage. The position of hydroxy groups on rings A, B, or both influences their antioxidant efficacy.

Anti-Inflammatory Effects: Hydroxy-substituted chalcones also demonstrate anti-inflammatory activity. They inhibit the release of pro-inflammatory cytokines such as TNF-α and IL-6. These properties make them potential candidates for managing inflammatory conditions.

Other Applications

Beyond the mentioned fields, researchers continue to investigate chalcones for their potential in wound healing, cardiovascular health, and neuroprotection.